![molecular formula C14H10N2O4 B3840427 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid](/img/structure/B3840427.png)
3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid
Overview
Description
3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid, also known as FDBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FDBA has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid is not fully understood. However, studies have shown that 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has also been shown to inhibit the activity of enzymes involved in oxidative stress, such as xanthine oxidase and myeloperoxidase.
Biochemical and Physiological Effects
3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to induce apoptosis in cancer cells. In addition, 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has been shown to inhibit the activity of enzymes involved in oxidative stress, such as xanthine oxidase and myeloperoxidase. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has also been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid is its ease of synthesis. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid can be synthesized using simple and inexpensive methods. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid is also stable and can be stored for long periods without degradation.
One limitation of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid is its low solubility in water, which can limit its use in aqueous environments. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid is also sensitive to light and heat, which can lead to degradation.
Future Directions
There are several future directions for the study of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid. One direction is the development of new synthetic methods for 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid and its derivatives. Another direction is the study of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid's potential applications in drug delivery and catalysis. Additionally, further studies are needed to fully understand the mechanism of action of 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid and its potential therapeutic applications.
Scientific Research Applications
3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has been studied extensively for its potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. In pharmaceuticals, 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has shown promising results as an anti-inflammatory and antioxidant agent. It has also been studied for its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells. 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has also been used as a precursor in the synthesis of other compounds with potential pharmaceutical applications.
In materials science, 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas separation, catalysis, and drug delivery.
In analytical chemistry, 3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid has been used as a chromogenic reagent for the determination of various analytes, including amino acids, peptides, and proteins. It has also been used in the determination of iron in biological samples.
properties
IUPAC Name |
3-[(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O4/c17-8-10-7-12(4-5-13(10)18)16-15-11-3-1-2-9(6-11)14(19)20/h1-8,18H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEUVVTPWFGTPGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N=NC2=CC(=C(C=C2)O)C=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(E)-(3-formyl-4-hydroxyphenyl)diazenyl]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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